Cas no 827304-40-5 (Ethanimidothioic acid, N-[(4-chlorophenyl)methoxy]-, methyl ester, (1E)-)

• Product name: Ethanimidothioic acid, N-[(4-chlorophenyl)methoxy]-, methyl ester, (1E)-
• CAS No: 827304-40-5
• MF: C₁₀H₁₂NOSCl
• MW: 229.72638
• CID: 685392
• PubChem ID: 71417610

Ethanimidothioic acid, N-[(4-chlorophenyl)methoxy]-, methyl ester, (1E)- Chemical and Physical Properties

Names and Identifiers

• Ethanimidothioic acid, N-[(4-chlorophenyl)methoxy]-, methyl ester, (1E)-
• methyl N-[(4-chlorophenyl)methoxy]ethanimidothioate
• DTXSID80836945
• 827304-40-5

• Inchi： InChI=1S/C10H12ClNOS/c1-8(14-2)12-13-7-9-3-5-10(11)6-4-9/h3-6H,7H2,1-2H3
• InChI Key： WIQSTQWIFQGMGO-UHFFFAOYSA-N
• SMILES： CC(=NOCC1=CC=C(C=C1)Cl)SC

Computed Properties

• Exact Mass: 229.0328129g/mol
• Monoisotopic Mass: 229.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 46.9Ų